Cas no 36880-33-8 (5-Ethylthiophene-2-carbaldehyde)

5-Ethylthiophene-2-carbaldehyde Properties

Names and Identifiers

• 5-Ethylthiophene-2-carbaldehyde
• 5-Ethyl-2-thiophenecarboxaldehyde
• 2-Ethyl-5-formylthiophene
• 5-Ethyl-2-thiophencarboxaldehyde
• 5-ethyl-2-thiophenecarbaldehyde
• 5-ethylthiene-2-carbaldehyde
• 5-ethylthiophen-2-carboxaldehyde
• 5-ethyl-thiophene-2-carbaldehyde
• 5-ethylthiophene-2-carboxaldehyde
• +Expand

• MDL： MFCD00143457
• InChIKey： CLQXZICUPGZTPE-UHFFFAOYSA-N
• Inchi： 1S/C7H8OS/c1-2-6-3-4-7(5-8)9-6/h3-5H,2H2,1H3
• SMILES： C(C1SC(C=O)=CC=1)C
• BRN： 108539

Computed Properties

• Exact Mass: 140.03000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 140.03
• Heavy Atom Count: 9
• Complexity: 103
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Tautomer Count: 4
• Surface Charge: 0
• Topological Polar Surface Area: 45.3A^2

Experimental Properties

• LogP: 2.12300
• PSA: 45.31000
• Refractive Index: n20/D 1.57(lit.)
• Boiling Point: 65 °C/2 mmHg(lit.)
• Melting Point: 65°C
• Flash Point: 109 ºC
• Color/Form: liquid
• Solubility: Not determined
• Sensitiveness: Air Sensitive
• Density: 1.12 g/mL at 25 °C(lit.)

5-Ethylthiophene-2-carbaldehyde Security Information

• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25
• Risk Phrases：R20/21/22
• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：Cold storage
• Risk Phrases： S24/25: prevent skin and eye contact.
• TSCA：Yes

5-Ethylthiophene-2-carbaldehyde Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%